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Compound of Interest

Compound Name: 2,2-Diphenylpropionitrile

Cat. No.: B1294319 Get Quote

Essential Safety and Handling Guide for 2,2-
Diphenylpropionitrile
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

2,2-Diphenylpropionitrile (CAS No. 5558-67-8). Adherence to these procedures is essential

for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
2,2-Diphenylpropionitrile is classified as hazardous.[1] It is harmful if swallowed, in contact

with skin, or if inhaled.[1][2] Appropriate personal protective equipment must be worn at all

times when handling this substance.

Table 1: Personal Protective Equipment (PPE) for Handling 2,2-Diphenylpropionitrile
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PPE Category Specification Reason

Hand Protection
Chemical-resistant gloves

(Nitrile rubber recommended)

Prevents skin contact; harmful

if absorbed through the skin.[1]

[3][4][5]

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

Protects eyes from splashes

and contact with the liquid.[1]

[6]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.
Minimizes skin exposure.[1][6]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH/MSHA approved

respirator.

Prevents inhalation of harmful

vapors or mists.[1][6]

Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of 2,2-
Diphenylpropionitrile.

Workflow for Handling 2,2-Diphenylpropionitrile
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Figure 1: Safe Handling Workflow
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Experimental Protocol Considerations:

Ventilation: Always handle 2,2-Diphenylpropionitrile in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of vapors.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1] In case of accidental contact,

follow the first-aid measures outlined in Table 2.

Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled.[1] Wash

hands thoroughly after handling.[1]

First-Aid Measures
Immediate action is required in case of exposure.

Table 2: First-Aid Procedures for 2,2-Diphenylpropionitrile Exposure

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

Disposal Plan
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Proper disposal of 2,2-Diphenylpropionitrile and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Disposal Workflow

Waste Collection

Waste Storage

Final Disposal

Collect unused 2,2-Diphenylpropionitrile
and contaminated solutions

Store in a designated, labeled,
sealed hazardous waste container for liquids

Collect contaminated solid waste
(e.g., gloves, paper towels)

Store in a separate, designated,
labeled hazardous waste container for solids

Arrange for pickup and disposal
by an approved chemical waste contractor
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Figure 2: Chemical Disposal Workflow

Disposal Protocol:

Waste Segregation: Do not mix 2,2-Diphenylpropionitrile waste with other waste streams.

Containerization: Dispose of unused material and contaminated items in a designated,

properly labeled, and sealed hazardous waste container.[1]

Regulatory Compliance: Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[7]

Professional Disposal: Arrange for disposal through a licensed and approved waste disposal

company.[1] Do not dispose of this chemical down the drain or in regular trash.[1]
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By strictly following these guidelines, you can ensure a safe laboratory environment when

working with 2,2-Diphenylpropionitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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